Cas no 5189-40-2 (4,4'-(Cyclohexylidenemethylene)diphenol)

4,4'-(Cyclohexylidenemethylene)diphenol structure
5189-40-2 structure
Product Name:4,4'-(Cyclohexylidenemethylene)diphenol
CAS No:5189-40-2
MF:C19H20O2
MW:280.360905647278
CID:45595
PubChem ID:21260
Update Time:2025-04-18

4,4'-(Cyclohexylidenemethylene)diphenol Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(Cyclohexylidenemethylene)diphenol
    • 4-[Cyclohexylidene(4-hydroxyphenyl)methyl]phenol
    • 4,4'-DIHYDROXY BENZHYDRYLIDENE CYCLOHEXANE
    • 4-[cyclohexylidene-(4-hydroxyphenyl)methyl]phenol
    • 2,2-bis(4-hydroxyphenyl)methylenecyclohexane
    • 4-(Cyclohexylidene(4-hydroxyphenyl)methyl)phenol
    • 4,4'-Cyclohexylidenemethylenediphenol
    • 4-cyclohexyliden(4-hydroxyphenyl)methylphenol
    • bis(4-hydroxyphenyl)-cyclohexylidenemethane
    • Bis-(4-hydroxy-phenyl)-cyclohexyliden-methan
    • Cyclofenil diphenol
    • PD182147
    • FT-0646285
    • Phenol, 4-(cyclohexylidene(4-hydroxyphenyl)methyl)-
    • .ALPHA.-CYCLOHEXYLIDENE-.ALPHA.-(P-HYDROXYPHENYL)-P-CRESOL
    • F6060
    • CHEMBL6619
    • 5189-40-2
    • AMY11606
    • UNII-00W4083OML
    • PHENOL, 4,4'-(CYCLOHEXYLIDENEMETHYLENE)BIS-
    • SCHEMBL3896286
    • EINECS 225-972-5
    • alpha-Cyclohexylidene-alpha-(p-hydroxyphenyl)-p-cresol
    • Q27231386
    • P-CRESOL, .ALPHA.-CYCLOHEXYLIDENE-.ALPHA.-(P-HYDROXYPHENYL)-
    • F-6060
    • AC-26695
    • 00W4083OML
    • F 6060
    • BP_33
    • 4,4-Cyclohexylidenemethylenediphenol
    • BRN 2055864
    • DTXSID80199845
    • AKOS015900228
    • NS00019375
    • Bis(p-hydroxyphenyl)cyclohexylidenemethane
    • p-CRESOL, alpha-CYCLOHEXYLIDENE-alpha-(p-HYDROXYPHENYL)-
    • 4,4'-Dihydroxy benzhydrylidenecyclohexane
    • POEZOFHZEJTFHF-UHFFFAOYSA-N
    • Inchi: 1S/C19H20O2/c20-17-10-6-15(7-11-17)19(14-4-2-1-3-5-14)16-8-12-18(21)13-9-16/h6-13,20-21H,1-5H2
    • InChI Key: POEZOFHZEJTFHF-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)/C(/C1C=CC(=CC=1)O)=C1\CCCCC\1

Computed Properties

  • Exact Mass: 280.14600
  • Monoisotopic Mass: 280.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 4.86380

4,4'-(Cyclohexylidenemethylene)diphenol Customs Data

  • HS CODE:2907299090
  • Customs Data:

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

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